Cas no 499770-97-7 (1,3,4-Thiadiazole-2-carboxylic acid)
499770-97-7 structure
Product Name:1,3,4-Thiadiazole-2-carboxylic acid
CAS No:499770-97-7
MF:C3H2N2O2S
MW:130.125178813934
CID:324777
PubChem ID:17994801
Update Time:2025-04-19
1,3,4-Thiadiazole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Thiadiazole-2-carboxylic acid
- CS-0356256
- EN300-100212
- DTXSID20592018
- 499770-97-7
- 2-carboxy-1,3,4-thiadiazole
- AM20100222
- 1,3,4-Thiadiazole-2-carboxylicacid
- AKOS006282728
- BB 0262175
- SCHEMBL941359
- A827913
-
- MDL： MFCD05664661
- Inchi： 1S/C3H2N2O2S/c6-3(7)2-5-4-1-8-2/h1H,(H,6,7)
- InChI Key： DERHNSJVDWFDKZ-UHFFFAOYSA-N
- SMILES： S1C=NN=C1C(=O)O
Computed Properties
- Exact Mass: 129.98369848g/mol
- Monoisotopic Mass: 129.98369848g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 91.3Ų
Experimental Properties
- Density: 1.671
- Melting Point: 105.2℃
- Boiling Point: 331.04°C at 760 mmHg
- Flash Point: 154.008°C
- Refractive Index: 1.631
1,3,4-Thiadiazole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059007302-5g |
1,3,4-Thiadiazole-2-carboxylic acid |
499770-97-7 | 95% | 5g |
$1460.60 | 2023-09-01 | |
| Alichem | A059007302-10g |
1,3,4-Thiadiazole-2-carboxylic acid |
499770-97-7 | 95% | 10g |
$2010.00 | 2023-09-01 | |
| Alichem | A059007302-25g |
1,3,4-Thiadiazole-2-carboxylic acid |
499770-97-7 | 95% | 25g |
$3383.50 | 2023-09-01 | |
| Chemenu | CM103961-500mg |
1,3,4-thiadiazole-2-carboxylic acid |
499770-97-7 | 95% | 500mg |
$*** | 2023-05-30 | |
| Chemenu | CM103961-1g |
1,3,4-thiadiazole-2-carboxylic acid |
499770-97-7 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM103961-5g |
1,3,4-thiadiazole-2-carboxylic acid |
499770-97-7 | 95% | 5g |
$*** | 2023-05-30 | |
| Chemenu | CM103961-10g |
1,3,4-thiadiazole-2-carboxylic acid |
499770-97-7 | 95% | 10g |
$*** | 2023-05-30 | |
| Enamine | EN300-100212-0.05g |
1,3,4-thiadiazole-2-carboxylic acid |
499770-97-7 | 95% | 0.05g |
$229.0 | 2023-10-28 | |
| Enamine | EN300-100212-0.1g |
1,3,4-thiadiazole-2-carboxylic acid |
499770-97-7 | 95% | 0.1g |
$239.0 | 2023-10-28 | |
| Enamine | EN300-100212-0.25g |
1,3,4-thiadiazole-2-carboxylic acid |
499770-97-7 | 95% | 0.25g |
$250.0 | 2023-10-28 |
1,3,4-Thiadiazole-2-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
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(CAS:499770-97-7)1,3,4-Thiadiazole-2-carboxylic acid
Order Number:A827913
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):2675.0
Email:sales@amadischem.com
1,3,4-Thiadiazole-2-carboxylic acid Related Literature
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Galina Selivanova,Alexandrina Skolyapova,Jiaying Wang,Elena Karpova,Inna Shundrina,Irina Bagryanskaya,Evgeny Amosov New J. Chem. 2022 46 1929
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Brian Sybo,Patrick Bradley,Alan Grubb,Seth Miller,Katie J. W. Proctor,Lucy Clowes,M. Ruth Lawrie,Paul Sampson,Alexander J. Seed J. Mater. Chem. 2007 17 3406
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3. Studies on decarboxylation reactions. Part 7. Kinetic study of the decarboxylation of 2-amino- and 2-phenylamino-thiazole-5-carboxylic acidsRenato Noto,Maurizio Ciofalo,Francesco Buccheri,Giuseppe Werber,Domenico Spinelli J. Chem. Soc. Perkin Trans. 2 1991 349
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Xiaoqiang Chen,Ying Zhou,Xiaojun Peng,Juyoung Yoon Chem. Soc. Rev. 2010 39 2120
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:499770-97-7)1,3,4-Thiadiazole-2-carboxylic acid
Purity:99%
Quantity:10g
Price ($):2675.0